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Compound of Interest

Compound Name: tert-Butyl phosphate

Cat. No.: B1201980 Get Quote

Essential Safety and Handling Guide for tert-Butyl
Phosphate
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of tert-Butyl phosphate (TBP). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Summary
tert-Butyl phosphate presents several health and safety risks that require careful

management. It is harmful if swallowed, causes skin and serious eye irritation, and may cause

an allergic skin reaction.[1] It is also suspected of causing cancer.[1] The substance is

combustible and can emit toxic fumes of phosphorus oxides when heated or in a fire.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1201980?utm_src=pdf-interest
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://www.benchchem.com/product/b1201980?utm_src=pdf-body
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type Description

Health Hazards

Harmful if swallowed, causes serious eye

irritation and skin irritation.[1] May cause an

allergic skin reaction and is suspected of

causing cancer.[1] Inhalation of vapors can be

irritating to the respiratory tract.[2]

Fire Hazards

Combustible liquid.[1] Slight fire hazard when

exposed to heat or flame.[1] Heating may lead

to violent rupture of containers.[1] Combustion

produces toxic fumes, including carbon

monoxide and phosphorus oxides.[1]

Reactivity Hazards

Stable under recommended storage conditions.

[3] Avoid contact with strong oxidizing agents

and bases.[4][5] Reacts with warm water to

produce corrosive phosphoric acid and butanol.

[5]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling tert-Butyl phosphate. The

following PPE is mandatory to minimize exposure and ensure personal safety.[3]
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Protection Type Required Equipment
Specifications and
Remarks

Eye/Face Protection
Safety glasses with side-

shields or safety goggles.[5]

A face shield may be required

for splash hazards. Ensure eye

protection meets standards like

EN 166 (EU) or ANSI Z87.1

(US).

Skin Protection Chemical-resistant gloves.

Gloves must be inspected

before use.[3] Suitable

materials include Butyl rubber,

Fluoro-elastomer (FKM), or

Polyvinyl chloride (PVC).[6]

Use proper glove removal

technique to avoid skin

contact.[3]

Protective clothing.

Wear a lab coat or chemical-

resistant apron. For larger

quantities or significant splash

risk, a chemical splash suit is

recommended.[4] Long pants

and closed-toe shoes are

required.[5]

Respiratory Protection NIOSH-approved respirator.

Required when ventilation is

inadequate, for spill cleanup,

or when airborne

concentrations are unknown.

[5] A full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

appropriate.[3]

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/tributyl-phosphate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_512884555_Tri-n-ButylPhosphate-CASNO-126-73-8-MSDS.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.cdhfinechemical.com/images/product/msds/37_512884555_Tri-n-ButylPhosphate-CASNO-126-73-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/40488MSDS.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/tributyl-phosphate.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/tributyl-phosphate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_512884555_Tri-n-ButylPhosphate-CASNO-126-73-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol
Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[4] Obtain special instructions before use.[1]

Ventilation: Always handle tert-Butyl phosphate in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

Donning PPE: Put on all required PPE as detailed in the table above.

Dispensing: Carefully dispense the required amount, avoiding splashing or creating mists.

Prohibited Actions: Do not eat, drink, or smoke in the handling area.[1][6] Avoid all personal

contact, including inhalation of vapors.[1][4]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

even if gloves were worn.[3][4] Decontaminate and launder all protective clothing before

storing or reusing.[4]

Storage Plan
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan
Waste Classification: tert-Butyl phosphate and materials contaminated with it should be

treated as hazardous waste.

Containerization: Collect waste in suitable, closed, and clearly labeled containers for

disposal.[3]

Disposal Method: Dispose of contents and containers in accordance with all local, state, and

federal regulations.[4] Incineration in an approved facility is often the recommended method.

[7]
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Prohibition: Do not let the product enter drains or watercourses.[3][6]

Emergency Protocols
Spill Response Methodology

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition.[1][4]

Containment: Wearing full PPE, contain the spill using an inert absorbent material such as

sand, earth, or vermiculite.[4]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[3][4]

Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective

equipment before reuse.[4]

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush skin with plenty of running water and

soap.[1] Seek medical attention if irritation

develops or persists.[1]

Inhalation

Remove the person from the contaminated area

to fresh air.[1] If breathing has stopped, give

artificial respiration.[2] If breathing is difficult,

administer oxygen.[2] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6] Rinse mouth with

water.[6] Urgent hospital treatment is likely

needed; seek immediate medical attention.[4]

Quantitative Data
Occupational Exposure Limits

Organization Limit Type Value

ACGIH TLV®
5 mg/m³ (inhalable fraction and

vapor)[6]

NIOSH REL (10 hr) 0.2 ppm / 2.5 mg/m³[6]

OSHA PEL (8 hr) 5 mg/m³[2][6]

Cal/OSHA PEL 0.2 ppm / 2.5 mg/m³[6]
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Caption: Workflow for handling tert-Butyl phosphate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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